2-chloro-N-(2-cyanophenyl)-4-nitrobenzamide

• Molecular Formula: C14H8ClN3O3
• Molecular Weight: 301.68 g/mol
• IUPAC Name: 2-chloro-N-(2-cyanophenyl)-4-nitrobenzamide
• InChI: InChI=1S/C14H8ClN3O3/c15-12-7-10(18(20)21)5-6-11(12)14(19)17-13-4-2-1-3-9(13)8-16/h1-7H,(H,17,19)
• InChI Key: XRWWRMFSHFCMTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

2-chloro-N-(2-cyanophenyl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C14H8ClN3O3 and its molecular weight is 301.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-chloro-4-nitrobenzoic acid (6.00 g, 29.8 mmol) in thionyl chloride (20 ml) was heated at reflux for 2.5 hours. The reaction was cooled, the excess thionyl chloride was evaporated in vacuo and the residue was azeotroped with toluene (2×25 ml). The residue was taken up in toluene (35 ml), 2-aminobenzonitrile (1.75 g, 14.8 mmol) was added and the reaction heated at reflux for 2 hours. The reaction was cooled, the solvent was removed in vacuo and the residue was absorbed onto silica gel. Purification by flash chromatography on silica gel, eluting with dichloromethane, yielded N-(2-cyanophenyl)-2-chloro-4-nitrobenzamide (1.30 g, 27% yield) as a pale yellow solid: